ethyl 8-methyl-4-[(2-phenylethyl)amino]-3-quinolinecarboxylate

• IUPAC Name: ethyl 8-methyl-4-(2-phenylethylamino)quinoline-3-carboxylate
• InChI: InChI=1S/C21H22N2O2/c1-3-25-21(24)18-14-23-19-15(2)8-7-11-17(19)20(18)22-13-12-16-9-5-4-6-10-16/h4-11,14H,3,12-13H2,1-2H3,(H,22,23)
• InChI Key: PEGVBWFXTSLDNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC(=C2N=C1)C)NCCC3=CC=CC=C3
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 8-methyl-4-[(2-phenylethyl)amino]-3-quinolinecarboxylate and related quinoline derivatives involves various strategies, including cyclization reactions and condensation processes. For instance, fluorescent ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates have been synthesized through cyclization of 3-(arylidene-amino)-benzo[de]anthracen-7-ones with 3-oxo-butyric acid ethyl ester, indicating a method that might be adaptable for related compounds (Bojinov & Grabchev, 2003).

Molecular Structure Analysis

The crystal structure of related compounds, such as ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2- h]quinolin-3-)carboxylate, reveals the quinoline ring adopting specific conformations, with certain bond lengths indicative of double bonds, which is crucial for understanding the molecular geometry and electronic structure of these compounds (Xiang, 2004).

Chemical Reactions and Properties

Reactions involving ethyl 4-hydroxy-1-methyl-3-quinolin-2(1H)-onecarboxylate demonstrate the reactivity of quinoline derivatives towards various reagents, leading to the formation of diverse products with potential applications in natural product synthesis and drug development (Reisch, Iding, & Bassewitz, 1993).

Physical Properties Analysis

The physical properties of quinoline derivatives, including this compound, are influenced by their molecular structure. Studies on related compounds suggest that these properties are crucial for their application in liquid crystal displays and other materials, where orientation parameters and thermal stability are important (Bojinov & Grabchev, 2003).

Chemical Properties Analysis

The chemical properties of this compound, such as its reactivity towards nucleophiles, electrophiles, and various reagents, are essential for its functionalization and application in synthetic chemistry. The reactions of related quinoline derivatives provide insights into the chemical behavior of these compounds, which is crucial for their application in the synthesis of complex molecules (Reisch, Iding, & Bassewitz, 1993).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on elucidating the biological activity of this compound and optimizing its structure for potential therapeutic applications. Additionally, studies could investigate its physical and chemical properties, and develop efficient methods for its synthesis.